Cas no 7154-71-4 (Diethyl 2-octadecylpropanedioate)

Diethyl 2-octadecylpropanedioate structure
7154-71-4 structure
Product Name:Diethyl 2-octadecylpropanedioate
CAS No:7154-71-4
MF:C25H48O4
MW:412.646228790283
CID:1750499
PubChem ID:252260
Update Time:2025-04-21

Diethyl 2-octadecylpropanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2-octadecylpropanedioate
    • NSC73734
    • diethyl stearylmalonate
    • AG-K-39667
    • octadecyl-malonic acid diethyl ester
    • Octadecyl-malonsaeure-diaethylester
    • AC1L5LL2
    • AC1Q63UP
    • 2-Octadecylmalonic acid diethyl ester
    • CTK2I0099
    • AR-1I4766
    • diethyl octadecylmalonate
    • diethyl octadecylpropanedioate
    • diethyl 2-octadecylmalonate
    • diethyl 2-octadecylmalonate;octadecyl-malonic acid diethyl ester;diethyl octadecylmalonate;diethyl octadecylpropanedioate;diethyl stearylmalonate;2-Octadecylmalonic acid diethyl ester;Octadecyl-malonsaeure-diaethylester;
    • NSC-73734
    • 7154-71-4
    • n-octadecyl-diethyl malonate
    • SCHEMBL5849644
    • NSC 73734
    • DTXSID50291183
    • Inchi: 1S/C25H48O4/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24(26)28-5-2)25(27)29-6-3/h23H,4-22H2,1-3H3
    • InChI Key: KTJAWNZADNYGFD-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)CCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 412.35500
  • Monoisotopic Mass: 412.35526001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 23
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 7.38040
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